![molecular formula C16H14O B1583912 1-(9-Anthryl)ethanol CAS No. 7512-20-1](/img/structure/B1583912.png)
1-(9-Anthryl)ethanol
Overview
Description
“1-(9-Anthryl)ethanol” is a chemical compound with the molecular formula C16H14O . Its average mass is 222.282 Da and its monoisotopic mass is 222.104462 Da . It is also known by other names such as “9-Anthracenemethanol, α-methyl-” and "α-Methyl-9-anthracenemethanol" .
Synthesis Analysis
The synthesis of 1-(9-Anthryl)ethanol and its derivatives has been studied in terms of the absolute gas-phase acidity, Fukui function, the local hard and soft acids and bases principle, and the molecular electrostatic potential . The 9-anthryl group confers an ambident nucleophilic character and stabilizes the conjugated carbanion by electron-acceptor delocalization .
Molecular Structure Analysis
The 1-(9-Anthryl)ethanol molecule contains a total of 33 bonds. There are 19 non-H bond(s), 16 multiple bond(s), 1 rotatable bond(s), 16 aromatic bond(s), 3 six-membered ring(s), 2 ten-membered ring(s), 1 hydroxyl group(s) .
Chemical Reactions Analysis
The central ring of the 9-anthryl group confers an ambident nucleophilic character and stabilizes the conjugated carbanion by electron-acceptor delocalization .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1-(9-Anthryl)ethanol include a density of 1.2±0.1 g/cm3, boiling point of 417.3±14.0 °C at 760 mmHg, vapour pressure of 0.0±1.0 mmHg at 25°C, enthalpy of vaporization of 70.7±3.0 kJ/mol, flash point of 186.3±15.9 °C, index of refraction of 1.701, molar refractivity of 73.0±0.3 cm3, and a molar volume of 188.7±3.0 cm3 .
Scientific Research Applications
Chiral Solvating Agent in NMR Spectroscopy
1-(9-Anthryl)ethanol and its derivatives, particularly 2,2,2-Trifluoro-1-(9-anthryl)ethanol (TFAE), have been widely used as powerful chiral solvating agents in NMR spectroscopy. This application is crucial in measuring the splitting induced in the 1H-NMR spectra of various compounds, demonstrating its effectiveness in stereoelectronic analysis (Francotte, Lang, & Winkler, 1991).
Polymerization and Charge-Transfer Complex Formation
1-(9-Anthryl)ethyl methacrylate (9AEMA), synthesized from 1-(9-anthryl)ethanol, shows significant applications in polymerization. It forms charge-transfer complexes with p-chloranil and its homo- and copolymers, indicating potential uses in advanced material sciences (Iwatsuki & Inukai, 1978).
Photoisomerization in Organic Chemistry
The compound's ability to undergo photoisomerization has been explored, particularly in the context of α-(9″-anthryl)ethyl spiro compounds. This has implications for understanding reaction mechanisms in organic chemistry and photophysics (Kawamata, Kikuchi, Okada, & Oda, 1994).
Nucleophilic Character and Stability Studies
Research on the nucleophilic character and stability of carbanions and alkoxides derived from 1-(9-anthryl)ethanol reveals insights into molecular interactions and electronic properties, which are fundamental in organic chemistry (Ramírez, García‐Martínez, & Méndez, 2013).
Diastereoselective Reactions
The use of polyether derivatives of 9-anthryl ethanol in diastereoselective Diels-Alder reactions showcases its potential in stereoselective synthesis, which is critical in the field of medicinal chemistry and drug development (Jones & Ojea-Jiménez, 2005).
Fluorescence Studies in Chemistry
The fluorescence behavior of 1-(9-anthryl)ethanol derivatives, like 9-anthroic acid, is studied extensively. These studies contribute to the understanding of molecular interactions and have applications in fields like photochemistry and materials science (Suzuki, Fujii, Yoshiike, Komatsu, & Iida, 1978).
properties
IUPAC Name |
1-anthracen-9-ylethanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O/c1-11(17)16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-11,17H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRADANNQOTZBDC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C2C=CC=CC2=CC3=CC=CC=C31)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20322135 | |
Record name | 1-(9-ANTHRYL)ETHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20322135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(9-Anthryl)ethanol | |
CAS RN |
7512-20-1 | |
Record name | 7512-20-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=400546 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(9-ANTHRYL)ETHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20322135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.